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Compound of Interest

Compound Name: Acid Red 407

Cat. No.: B1177187 Get Quote

An In-depth Technical Guide to Acid Red 407 (CAS Number: 146103-68-6)

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and analysis of Acid Red 407, a synthetic azo dye. The information is intended for

researchers, scientists, and professionals in drug development and other relevant industries.

Physicochemical Data
Acid Red 407, also known as C.I. Acid Red 407, is a monoazo dye.[1][2] It is characterized by

its vibrant red color and is utilized in various industrial applications.[3] The fundamental

structure consists of a benzene ring and two sulfonic acid groups, with two sodium ions.[3]
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Property Value Source(s)

CAS Number 146103-68-6 [1][3][4][5][6][7][8][9]

Molecular Formula
C22H14N2Na2O9S2 or

C20H12N2O7S2Na2
[3]

Appearance Red to Dark Red Powder [1][3][4][5][10]

Odor Odorless [3][5]

Solubility

Soluble in water, with

enhanced solubility under

acidic conditions.

[1][3][4][6][10]

pH 7.5 [5]

Melting Point Not available [5]

Boiling Point Not applicable [5]

Stability

Stable under normal

temperatures and pressures.

Fades when exposed to light

and heat.

[4][5][6][10]

Fastness Properties:

Property Rating Source(s)

Light Fastness 4-5 [1]

Washing Fastness 4-5 [1]

Synthesis and Mechanism of Action
The synthesis of Acid Red 407, like many azo dyes, typically involves a two-step process:

diazotization followed by a coupling reaction.[11][12][13] Another described method is a

condensation reaction.[4][11]
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General synthesis pathway of azo dyes.

The mechanism of action for Acid Red 407 as a dye involves the binding of its molecules to

the fibers of the material being colored, such as textiles or paper.[3] This interaction leads to

the absorption and reflection of specific light wavelengths, resulting in the perception of a

vibrant red color.[3]

Mechanism of Dyeing:
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Interaction of Acid Red 407 with substrate fibers.

Experimental Protocols
Detailed experimental protocols for Acid Red 407 are not readily available in the public

domain. However, standard methodologies for characterizing dyes can be applied.

a) Determination of Melting Point:

A common method for determining the melting point of a solid organic compound is using a

melting point apparatus.[14]

Sample Preparation: A small amount of the dry, powdered dye is packed into a capillary tube

to a height of 2-3 mm.[14]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.[14]

Heating: The sample is heated at a controlled rate. A slower rate (e.g., 1-2 °C per minute) is

used when approaching the expected melting point to ensure accuracy.[14]

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to when the entire sample has melted.[14]

Mixed Melting Point: To confirm the identity of the compound, a mixed melting point can be

determined by mixing the sample with a known standard.[15]

b) Determination of Solubility:

A dye solubility test can be performed to determine the solubility characteristics of Acid Red
407 in various solvents.[16][17]

Sample Preparation: A known amount of Acid Red 407 is added to a specific volume of the

solvent (e.g., water, ethanol) in a test tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1177187?utm_src=pdf-body-img
https://www.benchchem.com/product/b1177187?utm_src=pdf-body
https://www.benchchem.com/product/b1177187?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.benchchem.com/product/b1177187?utm_src=pdf-body
https://www.benchchem.com/product/b1177187?utm_src=pdf-body
https://www.scribd.com/doc/61788388/Dye-Solubility-Test
https://www.wisdomlib.org/concept/dye-solubility-test
https://www.benchchem.com/product/b1177187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution: The mixture is agitated (e.g., by vortexing or shaking) to facilitate dissolution.

Gentle heating may be applied if necessary.

Observation: The solution is visually inspected for the presence of undissolved solid.

Quantitative Analysis: For a more precise measurement, the saturated solution can be

filtered, and the concentration of the dissolved dye in the filtrate can be determined

spectrophotometrically.

c) Determination of Insoluble Content:

This protocol is used to quantify impurities that are not soluble in the primary solvent.[18]

Dissolution: A precisely weighed sample of the dye is dissolved in a specified volume of a

solvent (e.g., water).[18]

Filtration: The solution is filtered through a pre-weighed filter paper to separate any insoluble

matter.[18]

Drying: The filter paper with the insoluble residue is dried in an oven at a constant

temperature until a constant weight is achieved.[18]

Calculation: The percentage of insoluble content is calculated based on the weight of the

residue and the initial sample weight.[18]

Quality Control
Rigorous quality control is essential in the industrial production of Acid Red 407 to ensure

product consistency and performance.[11]
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A typical quality control workflow for Acid Red 407 production.
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Safety and Handling
Acid Red 407 is considered an organic synthetic dye that may cause irritation to the skin and

eyes upon direct contact.[3][4] It is important to handle this chemical with care in a well-

ventilated area.[3] Appropriate personal protective equipment, such as gloves, safety glasses,

and protective clothing, should be worn.[4][5] In case of ingestion, immediate medical attention

should be sought.[3]

Applications
Acid Red 407 is primarily used as a dye in several industries:

Textile Industry: For dyeing and printing on wool, silk, and nylon.[3][4][7][8][9][11]

Leather Industry: For coloring leather products.[1][7][8][9][11]

Paper Industry: To impart color to paper products.[1][3]

Cosmetics: Used in some cosmetic formulations.[3]

Paints and Inks: Can be used in the preparation of pigments for paints and inks.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. colorantsgroup.com [colorantsgroup.com]

2. specialchem.com [specialchem.com]

3. Page loading... [guidechem.com]

4. C.I.Acid Red 407 [chembk.com]

5. cncolorchem.com [cncolorchem.com]

6. chembk.com [chembk.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1177187?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/acid-red-407-dic30954.html
https://www.chembk.com/en/chem/C.I.Acid%20Red%20407
https://www.guidechem.com/encyclopedia/acid-red-407-dic30954.html
https://www.chembk.com/en/chem/C.I.Acid%20Red%20407
https://www.cncolorchem.com/upLoad/file/20170314/14894819569875273.pdf
https://www.guidechem.com/encyclopedia/acid-red-407-dic30954.html
https://www.benchchem.com/product/b1177187?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/acid-red-407-dic30954.html
https://www.chembk.com/en/chem/C.I.Acid%20Red%20407
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9968376.htm
http://www.worlddyevariety.com/acid-dyes/acid-red-407.html
https://www.lookchem.com/casno146103-68-6.html
https://www.smolecule.com/products/s1829696
http://www.colorantsgroup.com/pdf/tds-acid-red-407.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9968376.htm
http://www.worlddyevariety.com/acid-dyes/acid-red-407.html
https://www.lookchem.com/casno146103-68-6.html
https://www.smolecule.com/products/s1829696
http://www.colorantsgroup.com/pdf/tds-acid-red-407.pdf
https://www.guidechem.com/encyclopedia/acid-red-407-dic30954.html
https://www.guidechem.com/encyclopedia/acid-red-407-dic30954.html
https://www.specialchem.com/coatings/product/dimacolor-industry-group-acid-red-s-3g-200-430-acid-red-407
https://www.chembk.com/en/chem/C.I.Acid%20Red%20407
https://www.benchchem.com/product/b1177187?utm_src=pdf-custom-synthesis
http://www.colorantsgroup.com/pdf/tds-acid-red-407.pdf
https://www.specialchem.com/coatings/product/dimacolor-industry-group-acid-red-s-3g-200-430-acid-red-407
https://www.guidechem.com/encyclopedia/acid-red-407-dic30954.html
https://www.chembk.com/en/chem/C.I.Acid%20Red%20407
https://www.cncolorchem.com/upLoad/file/20170314/14894819569875273.pdf
https://www.chembk.com/en/chem/146103-68-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Acid Red 407 | 146103-68-6 [chemicalbook.com]

8. worlddyevariety.com [worlddyevariety.com]

9. Cas 146103-68-6,Acid Red 407 | lookchem [lookchem.com]

10. Acid Red 407 [chembk.com]

11. Buy Acid Red 407 | 146103-68-6 [smolecule.com]

12. Classifications, properties, recent synthesis and applications of azo dyes - PMC
[pmc.ncbi.nlm.nih.gov]

13. dyespigments.net [dyespigments.net]

14. chem.libretexts.org [chem.libretexts.org]

15. jan.ucc.nau.edu [jan.ucc.nau.edu]

16. scribd.com [scribd.com]

17. Dye solubility test: Significance and symbolism [wisdomlib.org]

18. alfa-chemistry.com [alfa-chemistry.com]

To cite this document: BenchChem. ["Acid Red 407 CAS number 146103-68-6
physicochemical data"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177187#acid-red-407-cas-number-146103-68-6-
physicochemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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